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Compound of Interest

Compound Name: N-Benzylglycine Hydrochloride

Cat. No.: B556280 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of N-Benzylglycine Hydrochloride. Adherence to these

procedures is essential for ensuring a safe laboratory environment for all researchers,

scientists, and drug development professionals.

N-Benzylglycine Hydrochloride is a white to off-white solid crystalline compound utilized in

peptide synthesis.[1][2][3] While it presents no known OSHA hazards, it may cause skin, eye,

and respiratory tract irritation.[4][5] Ingestion or inhalation may be harmful.[4] Therefore, proper

handling and disposal are paramount.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure risk. The following table

outlines the required equipment for various handling scenarios.
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Situation Required PPE Specifications

Handling Solid Compound
Gloves, Eye Protection,

Respiratory Protection

Handle with gloves.[4] Safety

glasses with side shields

conforming to EN166 are

required.[4] A NIOSH-

approved N95 or P1 type dust

mask is recommended where

dust is generated.[4]

Handling Solutions Gloves, Eye Protection

Chemical-resistant gloves

should be worn. Safety

glasses with side shields are

mandatory.[4]

Large Spills
Full Protective Gear,

Respiratory Protection

Wear a self-contained

breathing apparatus (SCBA)

and full turnout gear.[6]

Detailed Handling and Emergency Protocols
Strict adherence to the following step-by-step procedures is mandatory for all personnel

handling N-Benzylglycine Hydrochloride.

Engineering Controls:

Work in a well-ventilated area.[6]

Utilize a fume hood or other local exhaust ventilation where dust or aerosols may be

generated.[4]

General Handling of Solid N-Benzylglycine Hydrochloride:

Preparation: Don all required PPE as specified in the table above.

Weighing and Transfer:
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Perform in a designated area, preferably within a ventilated enclosure, to minimize dust

dispersion.

Avoid creating dust.[4]

Use appropriate tools (e.g., spatula, weigh paper) for transfers.

Dissolving:

Add the solid to the solvent slowly to prevent splashing.

If heating is required, do so in a well-ventilated area.

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek medical attention.

Skin Contact: Wash off with soap and plenty of water.[4] Remove contaminated clothing. If

skin irritation occurs, get medical advice/attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical advice.[4]

Spill and Disposal Management
Prompt and correct response to spills and proper waste disposal are critical to environmental

and personal safety.

Spill Response:

Evacuate: Clear the immediate area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, sweep up the solid material and place it in a suitable, labeled

container for disposal.[4] For large spills, absorb with an inert material (e.g., vermiculite,
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sand) and shovel into a suitable container for disposal.[6]

Decontamination: Clean the spill area thoroughly with soap and water.

Do not allow the product to enter drains.[4]

Waste Disposal:

Dispose of N-Benzylglycine Hydrochloride and any contaminated materials in accordance

with federal, state, and local environmental control regulations.[4]

Contaminated packaging should be treated as hazardous waste.[4]

Workflow for Handling N-Benzylglycine
Hydrochloride

Workflow for Safe Handling of N-Benzylglycine Hydrochloride
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Caption: A logical workflow for the safe handling of N-Benzylglycine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-Benzylglycine Hydrochloride 7689-50-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

2. N-Benzylglycine 98 7689-50-1 [sigmaaldrich.com]

3. fishersci.com [fishersci.com]

4. peptide.com [peptide.com]

5. N-Benzylglycine Hydrochloride | C9H12ClNO2 | CID 2756624 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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to Handling N--Benzylglycine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b556280#personal-protective-equipment-for-
handling-n-benzylglycine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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